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Compound of Interest

Compound Name: LY2365109 hydrochloride

Cat. No.: B10768311

Get Quote

Technical Support Center: LY2365109
Hydrochloride
This technical support center provides researchers, scientists, and drug development

professionals with troubleshooting guides and frequently asked questions (FAQs) for the use of

LY2365109 hydrochloride in experimental settings.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing a stock solution of LY2365109
hydrochloride?

For initial stock solutions, dimethyl sulfoxide (DMSO) is the most commonly recommended

solvent, with solubility up to 100 mM.[1][2][3][4] Ethanol can also be used, with solubility

reaching up to 50 mM.[1][2][3][4] It is important to use newly opened, anhydrous DMSO as the

compound's solubility can be significantly impacted by hygroscopic (water-absorbing) DMSO.

[5]
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Q2: I observed precipitation when diluting my DMSO stock solution into a physiological buffer

(e.g., PBS). What should I do?

Precipitation upon dilution into aqueous buffers is a common issue for compounds with low

water solubility. LY2365109 hydrochloride has very low solubility in water (< 0.1 mg/mL).[5] To

address this, consider the following troubleshooting steps:

Increase the organic co-solvent percentage: For in vivo experiments, formulations with co-

solvents like PEG300, Tween-80, or SBE-β-CD can improve solubility.[5]

Use sonication or gentle heating: These methods can help redissolve precipitates that may

have formed during preparation.[5]

Prepare fresh dilutions: It is highly recommended to prepare working solutions in

physiological buffers fresh on the day of the experiment to minimize the chances of

precipitation over time.[5]

Check the final concentration: Ensure that the final concentration in your physiological buffer

does not exceed the solubility limit of the compound in that specific medium.

Q3: What is the stability of LY2365109 hydrochloride in physiological buffers like PBS or cell

culture media?

Currently, there is no published data specifically detailing the stability (e.g., half-life,

degradation rate) of LY2365109 hydrochloride in physiological buffers. Given the lack of

specific stability data, it is recommended to follow best practices to minimize potential

degradation:

Prepare aqueous working solutions fresh for each experiment and use them the same day.

[5]

Avoid long-term storage of the compound in any aqueous buffer.

Protect solutions from light, although specific light sensitivity data is not available, it is a

general good practice for complex organic molecules.

Q4: How should I store the solid compound and my stock solutions?
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Solid Compound: The solid powder should be stored at -20°C for long-term storage (up to

several years) or desiccated at room temperature for short-term storage.[1][3][6][7]

Stock Solutions: Aliquot and store stock solutions to prevent repeated freeze-thaw cycles.[5]

In DMSO at -80°C: Stable for up to 6 months.[5][6]

In DMSO at -20°C: Stable for up to 1 month.[5]

Data Presentation
Table 1: Solubility of LY2365109 Hydrochloride

Solvent
Maximum Concentration
(mM)

Maximum Concentration
(mg/mL)

DMSO ≥ 31 - 100 ≥ 31 - 42.19

Ethanol 50 21.1

Water Insoluble < 0.1

Data compiled from multiple suppliers.[1][2][3][4][5][8]

Table 2: Recommended Storage Conditions

Form Storage Temperature Duration

Solid Powder (Long-term) -20°C ≥ 4 years

Solid Powder (Short-term) Room Temperature Not specified, desiccate

Stock Solution in DMSO -80°C 6 months

Stock Solution in DMSO -20°C 1 month

Data compiled from multiple suppliers.[1][5][6][7]

Experimental Protocols
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Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

Weighing: Accurately weigh out the desired amount of LY2365109 hydrochloride powder

(Molecular Weight: 421.91 g/mol ). For example, to prepare 1 mL of a 10 mM solution, you

would need 4.22 mg.

Dissolution: Add the appropriate volume of anhydrous DMSO to the solid compound. For 1

mL of a 10 mM solution, add 1 mL of DMSO.

Mixing: Vortex or sonicate the solution until the compound is completely dissolved.

Storage: Aliquot the stock solution into smaller volumes in tightly sealed vials to avoid

repeated freeze-thaw cycles and store at -80°C for up to 6 months or -20°C for up to 1

month.[5][6]

Protocol 2: Preparation of a Working Solution for In Vivo Administration

This protocol is an example for preparing a formulation for oral administration in rodents and

aims for a final concentration of ≥ 2.5 mg/mL.[5]

Prepare Stock: Start with a concentrated stock solution in DMSO (e.g., 25 mg/mL).

Add Co-solvents: For a 1 mL final working solution, sequentially add and mix the following

components:

100 µL of the 25 mg/mL DMSO stock solution.

400 µL of PEG300. Mix thoroughly.

50 µL of Tween-80. Mix thoroughly.

450 µL of Saline. Mix thoroughly to bring the final volume to 1 mL.

Final Check: Ensure the final solution is clear. If precipitation occurs, gentle heating or

sonication may be used to aid dissolution.[5]

Administration: Use the freshly prepared working solution on the same day for animal

dosing.[5]
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Visualizations

Experimental Workflow for Solution Preparation
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Caption: Workflow for preparing stock and working solutions of LY2365109 HCl.
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Mechanism of Action of LY2365109 Hydrochloride
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Caption: Inhibition of GlyT1 by LY2365109 HCl increases synaptic glycine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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